N-(2-(2-(3-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-5-methylthiophene-2-sulfonamide

• IUPAC Name: N-[2-[2-(3-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-5-methylthiophene-2-sulfonamide
• InChI: InChI=1S/C17H15FN4O2S3/c1-11-5-6-15(26-11)27(23,24)19-8-7-14-10-25-17-20-16(21-22(14)17)12-3-2-4-13(18)9-12/h2-6,9-10,19H,7-8H2,1H3
• InChI Key: FTDWTHODHOHXIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)NCCC2=CSC3=NC(=NN23)C4=CC(=CC=C4)F
• Molecular Formula: C17H15FN4O2S3
• Molecular Weight: 422.5 g/mol

Description

The compound belongs to the class of thiazolo[3,2-b][1,2,4]triazoles, which are highly attractive heterocyclic units because of their diverse biological activity. They have shown anticancer, antimicrobial, analgesic, antioxidant, anti-inflammatory, bronchodilatory, anticonvulsant, fungicide, and G-quadruplex stabilizing activity.

Synthesis Analysis

The synthesis of thiazolo[3,2-b][1,2,4]triazoles can be achieved via condensation reactions, annulation of a multiple bond or thiirane ring, and via C–H functionalization of thiazole moiety. The condensation reaction of triazolethiones with α-halomethylcarbonyl compounds is the main method for the synthesis of thiazolo[3,2-b][1,2,4]triazoles.

Molecular Structure Analysis

The molecular structure of thiazolo[3,2-b][1,2,4]triazoles can be established using single crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involving thiazolo[3,2-b][1,2,4]triazoles are diverse and can lead to a variety of functionalized derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like this would typically be determined using techniques such as NMR, HPLC, LC-MS, and UPLC.

Mechanism of Action

Target of Action

The compound, also known as N-(2-(2-(3-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)-5-methylthiophene-2-sulfonamide, is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine Similar compounds have been reported to target enzymes such as carbonic anhydrase and cholinesterase .

Mode of Action

It’s known that the hydrogen bond accepting and donating characteristics of the triazolothiadiazine core can make specific interactions with different target receptors . This interaction can lead to changes in the function of the target, which can result in therapeutic effects.

Biochemical Pathways

Compounds with similar structures have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and antitubercular activities . These activities suggest that the compound may affect multiple biochemical pathways.

Pharmacokinetics

In silico pharmacokinetic studies have been summarized for similar compounds . These studies can provide insights into the compound’s bioavailability and its potential as a drug candidate.

Result of Action

Similar compounds have shown promising cytotoxic activities against certain cancer cells . For instance, compound 8i induced apoptosis in MDA-MB-231 cells by 38-fold compared to the control, arresting the cell cycle at the G2/M phase .

Future Directions

The development of efficient routes to construct novel thiazolo[3,2-b][1,2,4]-triazole derivatives is desirable. Given their wide range of biological activities, these compounds are likely to continue to be a focus of research in the future.